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Introduction

3-Methyladenine (3-MA), systematically known as 3-Methyl-3H-purin-6-amine, is a crucial
molecule in cellular biology research, primarily recognized for its role as an inhibitor of
autophagy and phosphoinositide 3-kinases (PI13Ks). This guide provides a comprehensive
overview of its chemical identity, biological functions, and practical applications in a laboratory
setting. While commonly referred to by its amine tautomer, it's important to recognize the
existence of its imine tautomer, 3-Methyl-3H-purin-6(4H)-imine, which co-exists in equilibrium.
This document will delve into the technical details of 3-MA, offering insights for researchers in
molecular biology, cancer research, and drug development.

Chemical Identity and Properties

The foundational information for 3-Methyladenine is its unique chemical identity, which is
crucial for its proper handling, storage, and application in experimental setups.

CAS Number: 5142-23-4[1][2][3][4][5]
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Synonyms:

3-MA[1]

NSC 66389[1]

3-Methyl-3H-purin-6-amine[4]

6-Amino-3-methylpurine

N3-methyladenine[6]

Tautomerism: Amine vs. Imine Forms

3-Methyladenine predominantly exists in the amino form (3-Methyl-3H-purin-6-amine).
However, it can undergo tautomerization to the imino form, 3-Methyl-3H-purin-6(4H)-imine.
This is a common characteristic of purine and pyrimidine bases. While the amino form is more
stable and is the commonly depicted structure, the imino tautomer can play a role in its
biological activities, including DNA adduct formation. For the purpose of this guide, "3-
Methyladenine" or "3-MA" will refer to the compound in general, acknowledging the presence of
both tautomers.

hvsicochemical :

Property Value Source(s)
Molecular Formula C6H7N5 [2]
Molecular Weight 149.15 g/mol [2]

White to off-white crystalline
Appearance

powder
Melting Point ~300 °C (with decomposition) [7]

Soluble in DMSO (up to 50
Solubility mM), DMF. Sparingly soluble in  [2][7]

water, requires heating.

Biological Activity and Mechanism of Action
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3-MAis a versatile molecule with significant effects on fundamental cellular processes, most
notably autophagy and cell signaling through PI3K.

Inhibition of Autophagy and PI3K Signaling

3-Methyladenine is widely used as an inhibitor of autophagy, a cellular process of self-
degradation of cellular components.[3] It primarily exerts this effect by inhibiting Class IIl PI3K
(also known as Vps34), which is essential for the initiation of the autophagic process and the
formation of autophagosomes.[3][8]

However, the activity of 3-MA is more complex, as it also inhibits Class | PI3Ks.[9] This dual
inhibition can lead to a biphasic effect on autophagy. While short-term treatment or starvation-
induced autophagy is inhibited, prolonged treatment under nutrient-rich conditions can
paradoxically promote autophagy.[9] This is attributed to the sustained inhibition of the Class |
PISK/Akt/mTOR pathway, a major negative regulator of autophagy.[9]
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Caption: Mechanism of 3-MA action on PI3K pathways and autophagy.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b11922194/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-3-methyladenine-properties-biological-activity-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11922194?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

DNA Adduct Formation and Genotoxicity

3-Methyladenine is not only an experimental tool but also a naturally occurring DNA lesion. It
can be formed by the action of endogenous and exogenous alkylating agents. As a DNA
adduct, 3-methyladenine can block DNA replication and transcription, leading to cytotoxicity
and genomic instability.[10] The cytotoxic effects of 3-MA, especially at the higher
concentrations used for autophagy inhibition (e.g., 10 mM), are linked to its ability to cause
significant DNA damage.[10]

Cellular Repair Mechanisms

Cells have evolved specific repair mechanisms to counteract the deleterious effects of 3-
methyladenine DNA adducts. The primary pathway for the removal of 3-methyladenine from
DNA is base excision repair (BER), initiated by the enzyme 3-methyladenine DNA glycosylase
(AAG or MPG).[6][11] This enzyme recognizes the methylated adenine and cleaves the N-
glycosidic bond, releasing the damaged base and creating an apurinic/apyrimidinic (AP) site.[6]
[11] This AP site is then further processed by other enzymes in the BER pathway to restore the
correct DNA sequence. The efficiency of this repair process is crucial for cell survival after
exposure to alkylating agents.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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